![molecular formula C4H5N5O2 B043640 5-Nitropyrimidine-2,4-diamine CAS No. 18620-73-0](/img/structure/B43640.png)
5-Nitropyrimidine-2,4-diamine
Overview
Description
5-Nitropyrimidine-2,4-diamine (5-NPDA) is a heterocyclic organic compound containing two nitrogen atoms and two carbon atoms. It is an important intermediate in the synthesis of various drugs, such as the anti-cancer drug 5-fluorouracil (5-FU). 5-NPDA is also used in the synthesis of other pharmaceuticals, agrochemicals, and other organic compounds.
Scientific Research Applications
Antiproliferative Activity : The derivatives of 5-Nitropyrimidine, such as 6-dibromomethyl derivative and 7,N(2),N(4)-tribenzyl-5H-pyrrolo[3,2-d]pyrimidine-2,4-diamine, exhibit significant antiproliferative activity against various cancer cell lines (Otmar et al., 2004).
Antibacterial and Antioxidant Properties : New 2,4-diaryl-6-methyl-5-nitropyrimidines show notable antibacterial and antioxidant properties, particularly against Gram-positive and Gram-negative bacteria (Sura et al., 2013).
Chemical Transformations : Heating 5-nitropyrimidine with acetic acid in water leads to the formation of 3,5-dinitro-pyridine, showcasing a novel ring transformation involving the fragmentation of the pyrimidine ring into 4-nitropyrazole (Plas et al., 1978).
Precursor for Nitroenamines : Compounds like 3-methyl-5-nitropyrimidin-4(3H)-one serve as excellent precursors for functionalized nitroenamines, which are useful in synthesizing various organic compounds (Nishiwaki et al., 2000).
Synthesis of Olomoucine : 4,6-dichloro-2-(methylthio)-5-nitropyrimidine aids in the efficient solid-phase synthesis of olomoucine, applicable for regiocontrolled solution and solid-phase synthesis of highly substituted purines and related scaffolds (Hammarström et al., 2002).
Synthesis of MGMT Inhibitors : Novel synthetic methods for compounds like 2-amino-4,6-dichloro-5-nitropyrimidine enable efficient preparation of MGMT inhibitors (Lopez et al., 2009).
Potential Antitumor Agents : Compounds such as 6-(dibromomethyl)-5-nitropyrimidines show promise as short-lived antitumor agents, potentially through alkylation-mediated action (Thompson et al., 1997).
Mechanism of Action
Biochemical Pathways
, suggesting that it may interfere with cell cycle regulation.
Result of Action
The result of the action of 5-Nitropyrimidine-2,4-diamine is the inhibition of cell proliferation. In studies, it has shown a three-fold improvement compared with the commercial anticancer drug fluorouracil in inhibiting HepG2 cell proliferation .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
The biochemical properties of 5-Nitropyrimidine-2,4-diamine are not extensively studied. It is known to have a molecular weight of 155.12 and a melting point between 345-350°C
Cellular Effects
Derivatives of this compound have shown antiproliferative activities against human cancer cell lines such as MDA-MB-231, A549, HepG2, and MCF-7
Molecular Mechanism
Temporal Effects in Laboratory Settings
It is known to have good thermal stability, with a decomposition temperature reaching 300°C .
properties
IUPAC Name |
5-nitropyrimidine-2,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N5O2/c5-3-2(9(10)11)1-7-4(6)8-3/h1H,(H4,5,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUWYIIVPLIJDMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=NC(=N1)N)N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N5O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50298253 | |
Record name | 5-nitropyrimidine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50298253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18620-73-0 | |
Record name | 18620-73-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=122004 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-nitropyrimidine-2,4-diamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50298253 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-4-Diamino-5-nitropyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes the design of 6,6'-(hydrazine-1,2-diyl)bis(5-nitropyrimidine-2,4-diamine) (PHP) beneficial for heat resistance?
A1: PHP incorporates several structural features aimed at enhancing heat resistance. These include:
- High symmetry and planarity: The molecule's symmetrical and planar structure contributes to its stability by maximizing packing efficiency and intermolecular interactions. []
- Multi-fused conjugated structure: The fused ring system and extended conjugation throughout the molecule enhances stability and raises the decomposition temperature. []
- Hydrogen bonding: The presence of multiple hydrogen bond donors and acceptors within the molecule leads to strong intermolecular interactions, further contributing to its thermal stability. []
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